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Compound of Interest

Compound Name: CCT020312

Cat. No.: B15607956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CCT020312 is a selective activator of the Eukaryotic Translation Initiation Factor 2-alpha

Kinase 3 (EIF2AK3), more commonly known as PRKR-like Endoplasmic Reticulum Kinase

(PERK).[1] As a critical component of the unfolded protein response (UPR), PERK activation

plays a significant role in cellular stress signaling. CCT020312 offers a valuable tool for

investigating the downstream effects of PERK activation, including cell cycle arrest and

apoptosis.[2] These application notes provide detailed information on the solubility of

CCT020312, protocols for stock solution preparation, and methodologies for relevant in vitro

experiments.

Chemical Properties
Property Value

Synonyms EIF2AK3 Activator, CCT 020312, CCT-020312

Molecular Formula C₃₁H₃₀Br₂N₄O₂

Molecular Weight 650.40 g/mol

CAS Number 324759-76-4
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Solubility Data
CCT020312 exhibits solubility in various organic solvents and solvent mixtures. The following

tables summarize its solubility for in vitro and in vivo applications.

In Vitro Solubility
Solvent Solubility

Concentration
(mM)

Notes

DMSO 100 mg/mL[1][3] 153.75 mM[1][3]

Ultrasonic treatment

may be required to

achieve complete

dissolution.[3] It is

recommended to use

fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

DMSO 50 mg/mL[4][5] 76.88 mM -

DMSO 145 mg/mL[2] 222.94 mM
Sonication is

recommended.[2]
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Solvent System Solubility
Concentration
(mM)

Notes

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL[3] ≥ 3.20 mM[3]
Results in a clear

solution.[3]

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

4 mg/mL[2] 6.15 mM
Sonication is

recommended.[2]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

2.08 mg/mL[3] 3.20 mM[3]

Forms a suspended

solution; requires

sonication.[3]

10% DMSO, 90%

Corn Oil
≥ 2.08 mg/mL[3] ≥ 3.20 mM[3]

Results in a clear

solution.[3]

Signaling Pathway and Mechanism of Action
CCT020312 selectively activates PERK, a key transducer of endoplasmic reticulum (ER)

stress.[1] Upon activation, PERK phosphorylates the alpha subunit of eukaryotic initiation factor

2 (eIF2α). This phosphorylation event leads to a global attenuation of protein synthesis, thereby

reducing the protein load on the ER. However, it selectively enhances the translation of certain

mRNAs, such as Activating Transcription Factor 4 (ATF4).[3] ATF4, in turn, upregulates the

expression of genes involved in apoptosis, including C/EBP homologous protein (CHOP).[3]

The activation of the PERK/eIF2α/ATF4/CHOP signaling cascade by CCT020312 can induce

G1 phase cell cycle arrest and apoptosis.[2][3] Furthermore, studies have shown that

CCT020312-mediated PERK activation can also lead to the inhibition of the AKT/mTOR

signaling pathway.[2][3]
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CCT020312 selectively activates the PERK signaling cascade.

Protocols
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Preparation of Stock Solutions
1. High-Concentration DMSO Stock (100 mM)

Materials:

CCT020312 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass of CCT020312 for the desired volume of 100 mM stock

solution (Molecular Weight: 650.40 g/mol ). For 1 mL of 100 mM stock, 65.04 mg of

CCT020312 is needed.

Weigh the CCT020312 powder and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO.

Vortex thoroughly to dissolve the compound. If necessary, use an ultrasonic bath to aid

dissolution.[3]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Storage:

Store the stock solution at -20°C for up to 6 months or at -80°C for up to one year.[6]

2. In Vivo Formulation (Example: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

Materials:

CCT020312 DMSO stock solution (e.g., 20.8 mg/mL)

PEG300
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Tween-80

Sterile Saline

Sterile tubes

Procedure (for 1 mL final volume):

To 400 µL of PEG300, add 100 µL of a 20.8 mg/mL CCT020312 stock solution in DMSO.

Mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 to the mixture and mix again until clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix gently.

The final concentration will be 2.08 mg/mL. This formulation should be prepared fresh

before use.[6]

Cell-Based Assay: Analysis of PERK Pathway Activation
This protocol describes a general workflow for treating cancer cell lines with CCT020312 and

analyzing the downstream effects on the PERK signaling pathway via Western blotting.
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Experimental Workflow: CCT020312 Cell-Based Assay
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Analysis
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(e.g., HT29, MDA-MB-453)

2. Prepare CCT020312
Working Solutions
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(e.g., 0-10 µM for 24h)

4. Cell Lysis

5. Protein Quantification

6. Western Blotting
(p-PERK, p-eIF2α, ATF4, CHOP)

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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